Cas no 1708401-35-7 (Methyl 4,5-dichloro-3-(prop-2-yn-1-yloxy)thiophene-2-carboxylate)

• Product Name: Methyl 4,5-dichloro-3-(prop-2-yn-1-yloxy)thiophene-2-carboxylate
• CAS No: 1708401-35-7
• MF: C₉H₆Cl₂O₃S
• MW: 265.113139629364
• CID: 5692947
• PubChem ID: 97618251
• Update Time: 2023-10-13

Methyl 4,5-dichloro-3-(prop-2-yn-1-yloxy)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1708401-35-7
• Methyl 4,5-dichloro-3-(prop-2-yn-1-yloxy)thiophene-2-carboxylate
• 4,5-Dichloro-3-prop-2-ynyloxy-thiophene-2-carboxylic acid methyl ester
• Methyl4,5-dichloro-3-(prop-2-yn-1-yloxy)thiophene-2-carboxylate
• 2-Thiophenecarboxylic acid, 4,5-dichloro-3-(2-propyn-1-yloxy)-, methyl ester

• Inchi： 1S/C9H6Cl2O3S/c1-3-4-14-6-5(10)8(11)15-7(6)9(12)13-2/h1H,4H2,2H3
• InChI Key： ONUMNISVFKLWNA-UHFFFAOYSA-N
• SMILES： ClC1=C(SC(C(=O)OC)=C1OCC#C)Cl

Computed Properties

• Exact Mass: 263.9414706g/mol
• Monoisotopic Mass: 263.9414706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• Density: 1.460±0.06 g/cm3(Predicted)
• Boiling Point: 373.8±42.0 °C(Predicted)